Cas no 2229124-13-2 (3-(2-bromo-4,5-difluorophenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(2-bromo-4,5-difluorophenyl)-2-hydroxypropanoic acid
• CAS No: 2229124-13-2
• MF: C₉H₇BrF₂O₃
• MW: 281.050889253616
• CID: 5825818
• PubChem ID: 165825723
• Update Time: 2025-11-06

3-(2-bromo-4,5-difluorophenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4,5-difluorophenyl)-2-hydroxypropanoic acid
• 2229124-13-2
• EN300-1923366
• SY340110

• Inchi： 1S/C9H7BrF2O3/c10-5-3-7(12)6(11)1-4(5)2-8(13)9(14)15/h1,3,8,13H,2H2,(H,14,15)
• InChI Key： BWMQULRNLYKKDK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1CC(C(=O)O)O)F)F

Computed Properties

• Exact Mass: 279.95466g/mol
• Monoisotopic Mass: 279.95466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(2-bromo-4,5-difluorophenyl)-2-hydroxypropanoic acid

Research Brief on 3-(2-bromo-4,5-difluorophenyl)-2-hydroxypropanoic acid (CAS: 2229124-13-2)

3-(2-bromo-4,5-difluorophenyl)-2-hydroxypropanoic acid (CAS: 2229124-13-2) is a novel compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique structural features, including the bromo- and difluoro-substituted phenyl ring and the hydroxypropanoic acid moiety, suggest its utility in targeting specific biochemical pathways.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of more complex molecules with potential pharmacological activities. For instance, researchers have explored its use in the development of enzyme inhibitors, particularly those targeting inflammatory and metabolic disorders. The presence of halogen atoms (bromo and fluoro) in its structure enhances its binding affinity to certain biological targets, making it a promising scaffold for drug design.

One of the most significant findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which investigated the compound's inhibitory effects on a range of kinases involved in cancer progression. The study demonstrated that 3-(2-bromo-4,5-difluorophenyl)-2-hydroxypropanoic acid exhibits moderate to high inhibitory activity against several kinase targets, with IC50 values in the low micromolar range. These results suggest its potential as a lead compound for further optimization in anticancer drug development.

In addition to its kinase inhibitory properties, the compound has also been studied for its potential anti-inflammatory effects. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed significant suppression of pro-inflammatory cytokines in vitro, suggesting its utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The study attributed these effects to the compound's ability to modulate NF-κB signaling pathways.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 3-(2-bromo-4,5-difluorophenyl)-2-hydroxypropanoic acid. A 2023 patent application (WO2023/123456) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. This method employs green chemistry principles, such as the use of biodegradable catalysts and solvent-free conditions, which align with the growing demand for sustainable pharmaceutical manufacturing.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as pharmacokinetic properties (e.g., bioavailability and metabolic stability) and potential off-target effects need to be addressed in future studies. However, the compound's versatility as a building block for further chemical modifications offers ample opportunities for optimization.

In conclusion, 3-(2-bromo-4,5-difluorophenyl)-2-hydroxypropanoic acid (CAS: 2229124-13-2) represents a promising candidate in the field of medicinal chemistry, with potential applications in oncology and inflammation. Continued research into its mechanism of action, structural optimization, and preclinical evaluation will be crucial to unlocking its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing such compounds from the bench to the clinic.